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Compound of Interest

Compound Name: Imidaprilat-d3

Cat. No.: B13442831 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the synthesis and characterization of

Imidaprilat-d3, a deuterated analog of Imidaprilat. Imidaprilat is the active metabolite of the

angiotensin-converting enzyme (ACE) inhibitor Imidapril, used in the management of

hypertension. The introduction of deuterium atoms can offer advantages in drug metabolism

and pharmacokinetic studies, making Imidaprilat-d3 a valuable tool for researchers. This

document outlines a plausible synthetic approach, detailed characterization methodologies,

and the mechanism of action of Imidaprilat.

Core Chemical Data
A summary of the key chemical identifiers for Imidaprilat-d3 is presented below.
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Parameter Value Reference

Chemical Name

(4S)-3-{(2S)-2-[N-((1S)-1-

Carboxy-3-phenyl-d3-

propyl)amino]propionyl}-1-

methyl-2-oxoimidazolidine-4-

carboxylic Acid

[1]

CAS Number 1356019-69-6 [1][2][3]

Molecular Formula C₁₈H₂₀D₃N₃O₆ [1]

Molecular Weight 380.42 g/mol [1]

Appearance White to Off-White Solid [1]

Storage 2-8°C Refrigerator [1]

Synthesis of Imidaprilat-d3
While a specific, publicly detailed synthesis protocol for Imidaprilat-d3 is not readily available,

a plausible synthetic route can be devised based on established methods for the synthesis of

ACE inhibitors and general techniques for deuterium labeling. The synthesis would likely

involve the coupling of key intermediates followed by a deprotection step. The deuterium label

is typically introduced on the phenylpropyl side chain.

Proposed Synthetic Workflow

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.pharmaffiliates.com/en/1356019-69-6-imidaprilat-d3-pasti052730.html
https://www.pharmaffiliates.com/en/1356019-69-6-imidaprilat-d3-pasti052730.html
https://www.lgcstandards.com/TR/en/Imidapril-d3-Hydrochloride/p/TRC-I275042?queryID=a517ed775b5506bfd6ed5fe1653aa1c6
https://www.lgcstandards.com/MH/en/Imidaprilat-d3/p/TRC-I275052?queryID=8a9dfe6ae584fed7a838ab32b51abcb4
https://www.pharmaffiliates.com/en/1356019-69-6-imidaprilat-d3-pasti052730.html
https://www.pharmaffiliates.com/en/1356019-69-6-imidaprilat-d3-pasti052730.html
https://www.pharmaffiliates.com/en/1356019-69-6-imidaprilat-d3-pasti052730.html
https://www.pharmaffiliates.com/en/1356019-69-6-imidaprilat-d3-pasti052730.html
https://www.benchchem.com/product/b13442831?utm_src=pdf-body
https://www.benchchem.com/product/b13442831?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13442831?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Deuterated Phenylbutyric Acid Derivative

Coupling Reaction

Alanine Derivative

Protected Imidapril-d3

Coupling Reaction

(4S)-1-methyl-2-oxoimidazolidine-4-carboxylic acid derivative

Hydrolysis/Deprotection

Imidaprilat-d3

Purification (e.g., Chromatography)

Final Product
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Synthesized Imidaprilat-d3

Mass Spectrometry (MS) Nuclear Magnetic Resonance (NMR) High-Performance Liquid Chromatography (HPLC)

Molecular Weight and Isotopic Purity Confirmation Structural Elucidation (¹H and ¹³C NMR) Purity Assessment and Quantification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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